Cas no 82516-66-3 (1-Propanol, 3-chloro-2-methyl-, (R)-)

• Product Name: 1-Propanol, 3-chloro-2-methyl-, (R)-
• CAS No: 82516-66-3
• MF: C₄H₉ClO
• MW: 108.566660642624
• CID: 689380
• PubChem ID: 10080353
• Update Time: 2025-04-19

1-Propanol, 3-chloro-2-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-chloro-2-methyl-, (R)-
• 82516-66-3
• DTXSID90435206
• NQULNQFAEYXUJJ-BYPYZUCNSA-N
• SCHEMBL5662095
• (2R)-3-chloro-2-methyl-1-propanol
• 3-chloro-2-methyl-propan-1-ol

• Inchi： 1S/C4H9ClO/c1-4(2-5)3-6/h4,6H,2-3H2,1H3/t4-/m0/s1
• InChI Key： NQULNQFAEYXUJJ-BYPYZUCNSA-N
• SMILES： ClC[C@H](C)CO

Computed Properties

• Exact Mass: 108.0341926g/mol
• Monoisotopic Mass: 108.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2Ų